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A Comparative Guide to Commercial Hypochlorous Acid Disinfectants for Researchers and
Drug Development Professionals

Introduction

Hypochlorous acid (HOCI) has emerged as a promising disinfectant in various fields,
including healthcare and pharmaceuticals, owing to its potent antimicrobial properties and
favorable safety profile. As a naturally occurring substance produced by the human immune
system, HOCI offers broad-spectrum antimicrobial activity with low potential for inducing
microbial resistance. This guide provides a head-to-head comparison of several commercial
hypochlorous acid disinfectants, focusing on their antimicrobial efficacy, cytotoxicity, and
physicochemical properties, supported by experimental data from published studies.

Physicochemical Properties

The physicochemical properties of HOCI solutions, such as pH and oxidation-reduction
potential (ORP), are critical determinants of their stability and antimicrobial activity. The efficacy
of chlorine-based disinfectants is pH-dependent, with HOCI being the predominant and more
microbicidal species at a pH range of 4-6.
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Oxidation-Reduction

Commercial Product pH .
Potential (mV)
Microdacyn60® 7.0 +850
Granudacyn® 7.0 +850
Veriforte™ 55 +950
KerraSol™ >10.0 +750
Lavanox® >10.0 +750
ActiMaris®forte >10.0 +750

Table 1: Physicochemical properties of selected commercial hypochlorous acid solutions.

Data extracted from Severing et al., 2019.[1][2][3]

Antimicrobial Efficacy

The antimicrobial efficacy of HOCI solutions is a key performance indicator. The following

tables summarize the log10 reduction in bacterial counts for Staphylococcus aureus and

Pseudomonas aeruginosa after exposure to various commercial HOCI products at different

concentrations and contact times. A log10 reduction of =5 is considered effective for a

disinfectant.

Staphylococcus aureus

Commercial . . . .

o Concentration 1 minute 5 minutes 15 minutes
Microdacyn60® Undiluted <1 15 2.5
Granudacyn® Undiluted 15 3 >5

Veriforte™ Undiluted 2 >5 >5

KerraSol™ Undiluted 3 >5 >5

Lavanox® Undiluted 4 >5 >5
ActiMaris®forte Undiluted >5 >5 >5
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Table 2: Log10 reduction of Staphylococcus aureus by commercial HOCI solutions. Data from
Severing et al., 2019.[1][2][3]

Pseudomonas aeruginosa

Commercial . . . .
ST Concentration 1 minute 5 minutes 15 minutes
Microdacyn60® Undiluted <1 1 2
Granudacyn® Undiluted 1 2.5 4.5
Veriforte™ Undiluted 15 4 >5
KerraSol™ Undiluted 25 >5 >5
Lavanox® Undiluted 3.5 >5 >5
ActiMaris®forte Undiluted >5 >5 >5

Table 3: Log10 reduction of Pseudomonas aeruginosa by commercial HOCI solutions. Data
from Severing et al., 2019.[1][2][3]

A separate study comparing HOCI-based wound cleansers, Vashe® and PhaseOne®, against
various bacterial and fungal biofilms demonstrated that both products completely eradicated
methicillin-resistant Staphylococcus aureus (MRSA) biofilms within 10 minutes at full strength.
[4] Against Pseudomonas aeruginosa, both Vashe® and PhaseOne® showed significantly
more rapid killing compared to mafenide acetate.[4]

Cytotoxicity

While potent antimicrobial activity is desired, low cytotoxicity to human cells is crucial for
products intended for use on or near biological tissues. The following tables summarize the
cytotoxicity of commercial HOCI solutions on human keratinocytes (HaCaT) and human skin
fibroblasts (BJ), with cell viability below 60% considered highly cytotoxic.

Human Keratinocytes (HaCaT)
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Commercial . 1 minute (% 5 minutes (% 15 minutes (%
Product Concentration viability) viability) viability)
Microdacyn60® 75% ~100% ~100% ~100%
Granudacyn® 75% ~100% ~100% ~100%
Veriforte™ 75% ~100% ~100% ~100%
KerraSol™ 75% ~100% ~90% ~70%
Lavanox® 75% ~100% ~80% ~60%
ActiMaris®forte 75% ~60% <40% <20%

Table 4: Cytotoxicity of commercial HOCI solutions on human keratinocytes (HaCaT). Data

from Severing et al., 2019.[1][2][5]

Human Skin Fibroblasts (BJ)

Commercial . 1 minute (% 5 minutes (% 15 minutes (%
Product Concentration viability) viability) viability)
Microdacyn60® 75% ~100% ~100% ~100%
Granudacyn® 75% ~100% ~100% ~100%
Veriforte™ 75% ~100% ~100% ~100%
KerraSol™ 75% ~100% ~70% ~50%
Lavanox® 75% ~100% ~60% <20%
ActiMaris®forte 75% <40% <20% <10%

Table 5: Cytotoxicity of commercial HOCI solutions on human skin fibroblasts (BJ). Data from
Severing et al., 2019.[1][2][5]

Generally, an increase in antimicrobial activity was associated with a decrease in cell viability.

[1][2][3] Microdacyn60®, Granudacyn®, and Veriforte™ demonstrated no cytotoxic effects on

either cell line within 15 minutes of exposure.[5]
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Stability and Shelf-Life

The stability of HOCI solutions is a critical factor for their commercial viability, as they can
degrade over time, losing their antimicrobial efficacy.[6] Stability is influenced by factors such
as pH, temperature, and exposure to light.[6][7]

Commercial Product Unopened Shelf-Life Shelf-Life After Opening
Microdacyn® 24 months 60 days
Granudacyn® 24 months 60 days

Table 6: Stated shelf-life of selected commercial hypochlorous acid solutions.[8][9][10][11][12]
[13]

It is important to note that the stability of HOCI solutions can vary significantly between
manufacturers due to differences in production methods and formulations.[14]

Experimental Protocols

The data presented in this guide is primarily based on studies adhering to standardized testing
protocols.

Antimicrobial Efficacy Testing (DIN EN 13727)

This European standard specifies a quantitative suspension test for the evaluation of
bactericidal activity of chemical disinfectants and antiseptics used in the medical area.
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Workflow for Antimicrobial Efficacy Testing (DIN EN 13727).

In Vitro Cytotoxicity Testing (DIN EN 10993-5)

This international standard specifies test methods to assess the in vitro cytotoxicity of medical
devices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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